1-(3-isopropoxybenzoyl)piperidine

• IUPAC Name: piperidin-1-yl-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C15H21NO2/c1-12(2)18-14-8-6-7-13(11-14)15(17)16-9-4-3-5-10-16/h6-8,11-12H,3-5,9-10H2,1-2H3
• InChI Key: RWAYZYBAXRJOSK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)N2CCCCC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

1-(3-isopropoxybenzoyl)piperidine, also known as IPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a piperidine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-(3-isopropoxybenzoyl)piperidine is not fully understood, but it is believed to act through the modulation of several neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. 1-(3-isopropoxybenzoyl)piperidine has been shown to enhance GABAergic neurotransmission, which is responsible for inhibiting neuronal activity, and to inhibit glutamatergic neurotransmission, which is responsible for excitatory neuronal activity.
Biochemical and Physiological Effects:
1-(3-isopropoxybenzoyl)piperidine has been shown to exhibit a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anticonvulsant effects. It has also been shown to modulate the release of several neurotransmitters, including dopamine, acetylcholine, and serotonin. 1-(3-isopropoxybenzoyl)piperidine has been shown to have a low toxicity profile and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-(3-isopropoxybenzoyl)piperidine has several advantages for lab experiments, including its low toxicity profile and well-tolerated nature in animal studies. However, its limited solubility in water and other solvents can pose challenges for its use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(3-isopropoxybenzoyl)piperidine. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of its potential as a drug lead compound for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, further studies are needed to fully understand the mechanism of action of 1-(3-isopropoxybenzoyl)piperidine and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 1-(3-isopropoxybenzoyl)piperidine can be achieved through several methods, including the reaction between 3-isopropoxybenzoyl chloride and piperidine in the presence of a base or the reaction between 3-isopropoxybenzoyl chloride and piperidine in the presence of a catalyst. The yield and purity of the synthesized compound can be optimized by varying the reaction conditions, such as temperature, reaction time, and solvent.

Scientific Research Applications

1-(3-isopropoxybenzoyl)piperidine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. 1-(3-isopropoxybenzoyl)piperidine has also been studied for its potential as a drug lead compound for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and epilepsy.